Cas no 103412-42-6 (L-Arginine,D-arginyl-L-arginyl-L-prolyl-(4R)-4-hydroxy-L-prolylglycyl-3-(2-thienyl)-L-alanyl-L-seryl-D-phenylalanyl-3-(2-thienyl)-L-alanyl-)

• Product name: L-Arginine,D-arginyl-L-arginyl-L-prolyl-(4R)-4-hydroxy-L-prolylglycyl-3-(2-thienyl)-L-alanyl-L-seryl-D-phenylalanyl-3-(2-thienyl)-L-alanyl-
• CAS No: 103412-42-6
• MF: C₅₆H₈₃N₁₉O₁₃S₂
• MW: 1294.5077278614
• CID: 143905
• PubChem ID: 123973

L-Arginine,D-arginyl-L-arginyl-L-prolyl-(4R)-4-hydroxy-L-prolylglycyl-3-(2-thienyl)-L-alanyl-L-seryl-D-phenylalanyl-3-(2-thienyl)-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Arginine,D-arginyl-L-arginyl-L-prolyl-(4R)-4-hydroxy-L-prolylglycyl-3-(2-thienyl)-L-alanyl-L-seryl-D-phenylalanyl-3-(2-thienyl)-L-alanyl-
• (D-ARG0,HYP3,β-(2-THIENYL)-ALA5,8,D-PHE7)-BRADYKININ
• D-Arg-[Hyp3,Thi5,8,D-Phe7]-Bradykinin
• L-Arginine,D-arginyl-L-arginyl-L-prolyl-(4R)-4-hydroxy-L-prolylglycyl-3-(2-thienyl)-L-alanyl-L...
• L-Arginine,D-arginyl-L-arginyl-L-prolyl-(4R)-4-hydroxy-L-prolylglycyl-3-(2-thienyl)-L-alanyl-L-seryl-D-phenylalanyl-3-(2-thie
• b4162
• B-4307
• B-4881
• B-6572
• D-ARG-ARG-PRO-HYP-GLY-THI-SER-D-PHE-THI-ARG
• NPC-349
• D-ARG,[HYP3,THI5,8,D-PHE7]-BRADYKININ
• [D-ARG0, HYP3, THI5,8, D-PHE7]BRADYKININ
• D-ARGINYL-[HYP3,THI5,8,D-PHE7]-BRADYKININ
• (D-ARG0,HYP3,3-ALA(2-THIENYL)5,8,D-PHE7)-BRADYKININ
• [D-Arg0,Hyp2,3,Thi5,8,D-Phe7]bradykinin
• Arginyl-arginyl-prolyl-hydroxyprolyl-glycl-(2-thienyl)alanyl-seryl-phenylalanyl-(2-thienyl)alanyl-arginine
• L-Arginine, N2-(N-(N-(N-(N-(N-(1-(1-(N2-D-arginyl-L-arginyl)-L-prolyl)-trans-4-hydroxy-L-prolyl)glycyl)-3-(2-thienyl)-L-alanyl)-L-seryl)-D-phenylalanyl)-3-(2-thienyl)-L-alanyl)-
• B 6572
• 103412-42-6
• Arg-3-hyp-5-(2-thi-ala)-7-phe-8-(2-thi-ala)-bradykinin
• Npc 349
• B 4881
• Arg(0)-(hyp(3)-thi(5,8)-D-phe(7))-BK
• Bradykinin, D-arg(0)-hyp(3)-D-phe(7)-thi(5,8)
• B-4162
• GTPL675
• D-Arg-(hyp(3),thi(5,8),D-phe(7))bradykinin
• Bradykinin, arg-hyp(3)-gly-(2-thi-ala)(5)-phe(7)-(2-thi-ala)(8)-
• Q27088024
• (Arg(0)-hyp(3)-thi(5)-phe(7)-thi(8))bradykinin
• Arg-3-hyp-5,8-thi-7-phe-bradykinin
• Bradykinin, arginyl-hydroxyproly(3)-(2-thienylalanyl)(5)-phenylalanyl(7)-(2-thienylalanine)(8)-
• B 4162
• DA-72562
• MHBUKMPYIGAURU-WIDHDRDXSA-N
• B4881
• (D-Arg0,Hyp2,3,Thi5,8,D-Phe7)bradykinin
• D-ARG-[HYP3,THI5,8,D-PHE7--BRADYKININ

• Inchi： 1S/C56H83N19O13S2/c57-35(13-4-17-66-53(60)61)45(80)71-38(14-5-18-67-54(62)63)50(85)74-20-6-15-42(74)44(79)34(16-19-68-55(64)65)56(52(87)88,43(78)28-70-47(82)39-24-31(77)27-69-39)75(49(84)37(59)26-33-12-8-22-90-33)51(86)40(23-30-9-2-1-3-10-30)72-48(83)41(29-76)73-46(81)36(58)25-32-11-7-21-89-32/h1-3,7-12,21-22,31,34-42,69,76-77H,4-6,13-20,23-29,57-59H2,(H,70,82)(H,71,80)(H,72,83)(H,73,81)(H,87,88)(H4,60,61,66)(H4,62,63,67)(H4,64,65,68)/t31-,34?,35-,36+,37+,38+,39+,40-,41+,42+,56-/m1/s1
• InChI Key： MHBUKMPYIGAURU-WIDHDRDXSA-N
• SMILES： S1C=CC=C1C[C@@H](C(N(C([C@@H](CC1C=CC=CC=1)NC([C@H](CO)NC([C@H](CC1=CC=CS1)N)=O)=O)=O)[C@@](C(=O)O)(C(CNC([C@@H]1C[C@H](CN1)O)=O)=O)C(CC/N=C(\N)/N)C([C@@H]1CCCN1C([C@H](CCC/N=C(\N)/N)NC([C@@H](CCC/N=C(\N)/N)N)=O)=O)=O)=O)N

Computed Properties

• Exact Mass: 1293.59000
• Monoisotopic Mass: 1293.58591613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 90
• Rotatable Bond Count: 36
• Complexity: 2590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 626Ų
• XLogP3: -7.9

Experimental Properties

• PSA: 590.28000
• LogP: 1.89450

L-Arginine,D-arginyl-L-arginyl-L-prolyl-(4R)-4-hydroxy-L-prolylglycyl-3-(2-thienyl)-L-alanyl-L-seryl-D-phenylalanyl-3-(2-thienyl)-L-alanyl- Security Information

• WGK Germany：3